3-(3-Chloroanilino)-2-phenylquinazolin-4-one

• Molecular Formula: C20H14ClN3O
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 3-(3-chloroanilino)-2-phenylquinazolin-4-one
• InChI: InChI=1S/C20H14ClN3O/c21-15-9-6-10-16(13-15)23-24-19(14-7-2-1-3-8-14)22-18-12-5-4-11-17(18)20(24)25/h1-13,23H
• InChI Key: MOGCNMKFJIQXAQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2NC4=CC(=CC=C4)Cl

Description

3-(3-Chloroanilino)-2-phenylquinazolin-4-one, also known as CEP-28122, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of quinazoline derivatives and has been found to have a variety of interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-(3-Chloroanilino)-2-phenylquinazolin-4-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to a decrease in the growth and division of cancer cells, which can ultimately lead to their death.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, 3-(3-Chloroanilino)-2-phenylquinazolin-4-one has also been studied for its effects on other biochemical and physiological processes. For example, studies have shown that 3-(3-Chloroanilino)-2-phenylquinazolin-4-one can inhibit the activity of certain enzymes that are involved in inflammation, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Chloroanilino)-2-phenylquinazolin-4-one in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments that specifically target its effects.

Future Directions

There are many potential future directions for research involving 3-(3-Chloroanilino)-2-phenylquinazolin-4-one. One area of interest is in the development of new cancer treatments that use 3-(3-Chloroanilino)-2-phenylquinazolin-4-one as a key component. Other potential areas of research include the development of new anti-inflammatory drugs and the study of the compound's effects on other biochemical and physiological processes. Overall, 3-(3-Chloroanilino)-2-phenylquinazolin-4-one is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of 3-(3-Chloroanilino)-2-phenylquinazolin-4-one involves the reaction of 3-chloroaniline and 2-phenyl-4H-3,1-benzoxazin-4-one in the presence of a catalyst and a solvent. This reaction results in the formation of 3-(3-Chloroanilino)-2-phenylquinazolin-4-one as a white crystalline solid.

Scientific Research Applications

3-(3-Chloroanilino)-2-phenylquinazolin-4-one has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of cancer research. Studies have shown that 3-(3-Chloroanilino)-2-phenylquinazolin-4-one has the ability to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments.